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Compound of Interest

Compound Name: Coumarin 314T

Cat. No.: B053786 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical compounds are paramount. This document provides essential safety and

logistical information for the proper disposal of Coumarin 314T, ensuring the protection of

laboratory personnel and the environment. Adherence to these procedures is critical for

maintaining a safe and compliant laboratory setting.

Safety First: Understanding the Hazards
Coumarin 314T is a chemical compound that requires careful handling. It is harmful if

swallowed, inhaled, or absorbed through the skin and can cause irritation to the eyes, skin, and

respiratory system[1][2]. Therefore, appropriate personal protective equipment (PPE), including

gloves, and eye and face protection, should be worn at all times when handling this

compound[3].

Chemical Incompatibility: What to Avoid
To prevent hazardous reactions, it is crucial to segregate Coumarin 314T from incompatible

materials. Store this compound away from:

Strong oxidizing agents[1][4]

Strong acids[1][4][5]

Strong bases[1][4]
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In the event of a fire, the decomposition of Coumarin 314T can produce toxic fumes, including

nitrogen oxides, carbon monoxide, and carbon dioxide[1][4].

Step-by-Step Disposal Protocol
The disposal of Coumarin 314T must be managed as hazardous waste. The following steps

outline the recommended procedure for its safe disposal:

Waste Identification and Collection:

Any unused or unwanted Coumarin 314T, as well as any materials contaminated with it

(e.g., filter paper, disposable labware), should be considered hazardous waste.

Carefully collect the solid waste, avoiding the generation of dust. For spills, gently sweep

or vacuum the material and place it into a designated container[1].

Container Selection and Labeling:

Use a suitable, well-sealed, and chemically compatible container for the waste.

The container must be clearly labeled as "Hazardous Waste" and should include the full

chemical name, "Coumarin 314T."

Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from the incompatible materials listed above.

Final Disposal:

The disposal of chemical waste is regulated. Engage a licensed and qualified chemical

waste disposal service to handle the final disposal of Coumarin 314T.

Ensure compliance with all local, state, and federal regulations, such as the US EPA

guidelines outlined in 40 CFR Parts 261.3[1]. Never dispose of Coumarin 314T down the

drain[3].
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Quantitative Data
While specific quantitative data for disposal procedures are not available, the following

information is relevant for identification and documentation:

Property Value

Molecular Formula C₂₂H₂₇NO₄

Molecular Weight 369.45 g/mol

Experimental Protocols
No specific experimental protocols for the disposal or neutralization of Coumarin 314T were

cited in the reviewed safety data sheets. The recommended procedure is to manage it as

hazardous waste through a professional disposal service.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of Coumarin 314T.
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Caption: Disposal workflow for Coumarin 314T.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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